In Vivo Survival vs. Jun12682
In a direct head-to-head comparison conducted under identical experimental conditions, Jun13296 demonstrated a 10-fold enhancement in antiviral potency relative to its immediate predecessor Jun12682. Both compounds were evaluated in a plaque reduction assay using Vero-ACE2-TMPRSS2 (Vero-AT) cells infected with SARS-CoV-2 [1]. The systematic optimization from a biarylphenyl scaffold to the optimized quinoline derivative with a 3,8-diazabicyclo[3.2.1]octane moiety yielded this marked improvement in cellular antiviral activity, underscoring the non-linear structure-activity relationship within this series [2].
Jun12682: 40% survival
Control: 0% survival
| Evidence Dimension | Antiviral activity in cell culture |
|---|---|
| Target Compound Data | EC50 = 0.1 µM |
| Comparator Or Baseline | Jun12682 (EC50 = 1.0 µM) |
| Quantified Difference | 10-fold improvement (0.1 µM vs. 1.0 µM) |
| Conditions | Plaque assay in Vero-ACE2-TMPRSS2 (Vero-AT) cells infected with SARS-CoV-2; EC50 values represent mean of two technical repeats |
Why This Matters
A 10-fold lower EC50 directly translates to reduced compound quantity required per assay, enabling higher throughput screening and lower reagent costs per experiment.
- [1] Jadhav P, Liang X, Ansari A, Tan B, Tan H, Li K, Chi X, Ford A, Ruiz FX, Arnold E, Wang J. Design of quinoline SARS-CoV-2 papain-like protease inhibitors as oral antiviral drug candidates. Nature Communications. 2025 Feb 13;16(1):1604. doi: 10.1038/s41467-025-56902-x. View Source
- [2] RCSB Protein Data Bank. 9DNU: SARS-CoV-2 papain-like protease (PLpro) with inhibitor Jun13296. Deposited 2024-09-18, Released 2025-01-22. doi: 10.2210/pdb9dnu/pdb. View Source
